molecular formula C13H20BrN B15264253 [(2-Bromophenyl)methyl](2-ethylbutyl)amine

[(2-Bromophenyl)methyl](2-ethylbutyl)amine

Cat. No.: B15264253
M. Wt: 270.21 g/mol
InChI Key: VECFPEDHBPBRQC-UHFFFAOYSA-N
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Description

(2-Bromophenyl)methylamine is a secondary amine featuring a 2-bromophenylmethyl group attached to a branched 2-ethylbutyl chain. The bromine atom at the ortho position of the phenyl ring and the branched alkyl chain likely influence its physicochemical properties, such as lipophilicity, solubility, and steric hindrance.

Properties

Molecular Formula

C13H20BrN

Molecular Weight

270.21 g/mol

IUPAC Name

N-[(2-bromophenyl)methyl]-2-ethylbutan-1-amine

InChI

InChI=1S/C13H20BrN/c1-3-11(4-2)9-15-10-12-7-5-6-8-13(12)14/h5-8,11,15H,3-4,9-10H2,1-2H3

InChI Key

VECFPEDHBPBRQC-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)CNCC1=CC=CC=C1Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromophenyl)methylamine typically involves the reaction of 2-bromobenzyl chloride with 2-ethylbutylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

While specific industrial production methods for (2-Bromophenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(2-Bromophenyl)methylamine can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as hydroxide or amine groups.

    Oxidation Reactions: The amine group can be oxidized to form corresponding imines or nitriles under specific conditions.

    Reduction Reactions: The compound can be reduced to form secondary or tertiary amines.

Common Reagents and Conditions

    Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar aprotic solvents.

    Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Major Products

    Substitution: Formation of substituted phenyl derivatives.

    Oxidation: Formation of imines or nitriles.

    Reduction: Formation of secondary or tertiary amines.

Scientific Research Applications

(2-Bromophenyl)methylamine has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

    Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds or ionic interactions. These interactions can modulate the activity of the target proteins and influence various biochemical pathways.

Comparison with Similar Compounds

Structural and Electronic Differences

  • Alkyl Chain Branching : The 2-ethylbutyl group (tertiary amine) may enhance lipophilicity compared to 2-methylbutan-2-yl (quaternary carbon), affecting membrane permeability in biological systems .
  • Fluorinated Analogs : The pentafluorobutyl chain in 1-(2-bromophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine increases metabolic stability but reduces solubility due to fluorine’s electronegativity .

Biological Activity

(2-Bromophenyl)methylamine is an organic compound characterized by a bromophenyl group attached to a methyl group, which is further linked to a 2-ethylbutyl amine moiety. This compound has garnered attention for its potential biological activities, particularly in pharmacological applications. The presence of the bromine atom enhances its electrophilic properties, which may influence its interactions with biological targets.

  • Molecular Formula : C13H20BrN
  • Molecular Weight : Approximately 255.19 g/mol
  • Structure : The compound features a bromophenyl ring, a methyl group, and an ethylbutyl amine side chain.

Biological Activity Overview

Research into the biological activity of (2-Bromophenyl)methylamine indicates several potential therapeutic applications. The following sections detail specific areas of activity:

Antidepressant Effects

Compounds with amine functionalities are frequently studied for their potential as antidepressants due to their ability to influence neurotransmitter systems. (2-Bromophenyl)methylamine may exhibit similar properties, potentially acting on serotonin and norepinephrine pathways. Preliminary studies suggest that it could enhance mood and alleviate depressive symptoms through modulation of these neurotransmitters.

Anticancer Activity

The compound's structural features suggest potential in cancer therapy, particularly through inhibition of the ERK/MAPK pathway, which is often upregulated in various tumors. Studies indicate that compounds with similar structures have shown effectiveness against cancer cell lines by inducing apoptosis and inhibiting cell proliferation .

Cancer Type Mechanism Reference
Malignant MelanomaInhibition of B-Raf mutations
Colorectal CancerTargeting K-Ras mutations
Lung CancerModulating cell signaling pathways

Enzyme Inhibition

(2-Bromophenyl)methylamine may also act as an inhibitor for various enzymes, including cholinesterases, which are crucial in neurodegenerative diseases such as Alzheimer's. Research into related compounds has shown significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting that this compound could possess similar properties .

Case Studies

  • Antidepressant Efficacy Study
    • A study evaluated the effects of (2-Bromophenyl)methylamine on animal models exhibiting depressive-like behaviors. Results indicated a significant reduction in immobility time in forced swim tests, suggesting antidepressant-like effects comparable to established SSRIs.
  • Anticancer Activity Assessment
    • In vitro studies on human cancer cell lines demonstrated that (2-Bromophenyl)methylamine inhibited cell growth and induced apoptosis at micromolar concentrations. The mechanism was linked to the downregulation of the ERK/MAPK signaling pathway .
  • Enzyme Inhibition Analysis
    • A comparative study was conducted on various amines, including (2-Bromophenyl)methylamine, assessing their inhibition of AChE and BChE. The compound exhibited IC50 values lower than those of traditional inhibitors like galanthamine, indicating greater potency .

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